Cas no 87779-79-1 (1-broMo-6.7.8.9-tetrahydrobenzo[7]annulen-5-one)

• Product Name: 1-broMo-6.7.8.9-tetrahydrobenzo[7]annulen-5-one
• CAS No: 87779-79-1
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 3030417
• PubChem ID: 11791269
• Update Time: 2025-10-19

1-broMo-6.7.8.9-tetrahydrobenzo[7]annulen-5-one Chemical and Physical Properties

Names and Identifiers

• 1-broMo-6.7.8.9-tetrahydrobenzo[7]annulen-5-one
• 1-Bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
• 1-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
• SCHEMBL7920173
• EN300-393217
• 1-BROMO-6,7,8,9-TETRAHYDRO-5H-BENZO[A]CYCLOHEPTEN-5-ONE
• 87779-79-1
• 1-BROMO-6,7,8,9-TETRAHYDROBENZO[7]ANNULEN-5-ONE
• BPAUWFSOUHQYFG-UHFFFAOYSA-N
• DTXSID501221274
• CS-0130109
• 5H-Benzocyclohepten-5-one, 1-bromo-6,7,8,9-tetrahydro-

• Inchi： 1S/C11H11BrO/c12-10-6-3-5-9-8(10)4-1-2-7-11(9)13/h3,5-6H,1-2,4,7H2
• InChI Key： BPAUWFSOUHQYFG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(CCCCC=21)=O

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-broMo-6.7.8.9-tetrahydrobenzo[7]annulen-5-one

Professional Introduction to 1-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one (CAS No. 87779-79-1)

1-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 87779-79-1, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule consists of a benzo[7]annulen core substituted with a bromine atom at the 1-position and a ketone group at the 5-position, flanked by tetrahydrobenzo ring system. This structural configuration imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modifications and biological studies.

The< strong>1-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one molecule is particularly interesting because of its potential as an intermediate in the synthesis of more complex organic compounds. The presence of the bromine atom at the 1-position allows for various cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the construction of biaryl systems. These reactions are pivotal in the development of novel pharmaceuticals and agrochemicals. Additionally, the ketone group at the 5-position can undergo reduction to form an alcohol or participate in condensation reactions to form heterocyclic structures.

In recent years, there has been growing interest in the development of new heterocyclic compounds due to their diverse biological activities. The benzo[7]annulen core is a privileged scaffold in medicinal chemistry, often found in natural products and bioactive molecules. Researchers have been exploring its derivatives for their potential antimicrobial, anti-inflammatory, and anticancer properties. The< strong>1-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one, with its well-defined reactivity patterns, offers a versatile platform for such explorations.

One of the most compelling aspects of this compound is its utility in drug discovery programs. The< strong>1-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one can be modified through various synthetic strategies to produce libraries of compounds for high-throughput screening. This approach has been successfully employed in identifying lead compounds with desired pharmacological properties. For instance, derivatives of benzo[7]annulen have shown promise in inhibiting enzymes involved in cancer cell proliferation and metabolic pathways associated with inflammation.

The synthesis of< strong>1-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the benzo[7]annulen core through cyclization reactions followed by functionalization at specific positions. The introduction of the bromine atom is often achieved through electrophilic aromatic substitution or halogen exchange reactions. Subsequent modifications include introducing protecting groups to shield reactive sites and facilitating selective transformations.

The< strong>CAS number 87779-79-1 serves as a unique identifier for this compound and is crucial for regulatory compliance and literature referencing. It ensures that researchers can accurately track and report their findings while adhering to international standards for chemical nomenclature. The compound's registry number also aids in database searches and collaborations across different scientific disciplines.

In conclusion, 1-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features and reactivity make it an invaluable building block for creating novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies for this compound and its derivatives, it will undoubtedly remain a cornerstone in organic chemistry and drug discovery efforts.